(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 3-methyl-N-(pyridin-3-ylmethyl)butan-2-amine
• InChI: InChI=1S/C11H18N2/c1-9(2)10(3)13-8-11-5-4-6-12-7-11/h4-7,9-10,13H,8H2,1-3H3
• InChI Key: SDZHCHQVTKFBET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCC1=CN=CC=C1

Description

(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine is a chemical compound with the molecular formula C₁₁H₁₈N₂ and a molecular weight of 178.27 g/mol . It is primarily used in research and development within the pharmaceutical and chemical industries .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine typically involves the reaction of 3-methylbutan-2-amine with pyridin-3-ylmethanol under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure high yield and purity .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods often involve continuous flow reactors and automated systems to maintain consistent reaction conditions and product quality .

Chemical Reactions Analysis

Types of Reactions

(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures, pressures, and pH levels to optimize the reaction outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

(3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a reference standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• (3-Methylbutan-2-yl)(pyridin-2-ylmethyl)amine
• (3-Methylbutan-2-yl)(pyridin-4-ylmethyl)amine
• (3-Methylbutan-2-yl)(pyridin-3-ylmethyl)amine derivatives

Uniqueness

This compound is unique due to its specific structure, which imparts distinct chemical and biological properties. Its combination of the 3-methylbutan-2-yl and pyridin-3-ylmethyl groups allows for unique interactions and reactivity compared to other similar compounds .